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Compound of Interest

Compound Name: Bis(2-ethylhexyl) carbonate

Cat. No.: B080215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The sensory perception of a topical formulation is a critical factor influencing user compliance

and overall product success. Emollients play a pivotal role in defining the textural and aesthetic

properties of lotions and creams. Bis(2-ethylhexyl) carbonate is a fast-spreading, non-greasy

emollient that can be incorporated into formulations to significantly improve their sensory

profile. Its low viscosity and high spreadability contribute to a light, smooth, and elegant skin

feel.

These application notes provide a framework for utilizing Bis(2-ethylhexyl) carbonate to

optimize the sensory characteristics of oil-in-water (O/W) lotions. Detailed protocols for

formulation, sensory evaluation, and instrumental analysis are presented to guide researchers

in quantifying the impact of this versatile emollient.

Key Physicochemical Properties of Bis(2-ethylhexyl)
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Property Value Reference

INCI Name Diethylhexyl Carbonate [1]

CAS Number 14858-73-2 [2]

Appearance
Clear, colorless to pale straw-

colored liquid
[3]

Odor Characteristic [3]

Solubility
Soluble in cosmetic esters and

mineral oils; Insoluble in water
[3]

Viscosity Low N/A

Spreadability High N/A

Impact on Sensory Feel: Quantitative Analysis
The following tables present representative data from sensory panel evaluations and

instrumental analysis of a base O/W lotion formulated with varying concentrations of Bis(2-
ethylhexyl) carbonate.

Sensory Panel Evaluation
A trained panel of 15 assessors evaluated the sensory attributes of the lotion formulations.

Samples were applied to the volar forearm, and attributes were rated on a 10-point scale

(where 1 = low intensity and 10 = high intensity).

Table 1: Sensory Attribute Scores for Lotions with Varying Concentrations of Bis(2-ethylhexyl)
Carbonate
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Sensory
Attribute

Base Lotion
(0%)

2% Bis(2-
ethylhexyl)
Carbonate

5% Bis(2-
ethylhexyl)
Carbonate

8% Bis(2-
ethylhexyl)
Carbonate

Spreadability 5.2 ± 0.8 7.5 ± 0.6 8.9 ± 0.5 9.5 ± 0.4

Greasiness 6.8 ± 1.1 4.1 ± 0.9 2.5 ± 0.7 1.8 ± 0.6

Stickiness

(Initial)
4.5 ± 0.7 2.8 ± 0.5 1.9 ± 0.4 1.5 ± 0.3

Oiliness

(Afterfeel)
7.1 ± 1.2 4.5 ± 1.0 2.8 ± 0.8 2.1 ± 0.7

Absorbency 4.8 ± 0.9 6.9 ± 0.7 8.2 ± 0.6 8.8 ± 0.5

Smoothness 5.5 ± 0.8 7.8 ± 0.6 8.7 ± 0.5 9.2 ± 0.4

Lightness 4.9 ± 0.7 7.2 ± 0.5 8.5 ± 0.4 9.1 ± 0.3

Values are presented as mean ± standard deviation.

Instrumental Analysis
Instrumental measurements were conducted to provide objective data on the physical

properties of the lotions, which correlate with sensory perceptions.

Table 2: Instrumental Analysis of Lotions with Varying Concentrations of Bis(2-ethylhexyl)
Carbonate

Parameter
Base Lotion
(0%)

2% Bis(2-
ethylhexyl)
Carbonate

5% Bis(2-
ethylhexyl)
Carbonate

8% Bis(2-
ethylhexyl)
Carbonate

Viscosity (mPa·s

at 10 s⁻¹)
3500 ± 150 2800 ± 120 2100 ± 100 1600 ± 80

Spreadability

(mm² after 1 min)
250 ± 20 450 ± 25 680 ± 30 850 ± 35

Yield Stress (Pa) 15 ± 2 11 ± 1.5 8 ± 1 6 ± 0.8
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Values are presented as mean ± standard deviation.

Experimental Protocols
Protocol for O/W Lotion Formulation
This protocol outlines the preparation of a 200g batch of an oil-in-water lotion.

Materials:

Phase A (Water Phase):

Deionized Water: q.s. to 100%

Glycerin: 3.00%

Xanthan Gum: 0.20%

Phase B (Oil Phase):

Bis(2-ethylhexyl) Carbonate: 0%, 2%, 5%, or 8%

Cetearyl Alcohol: 3.00%

Glyceryl Stearate: 2.00%

Caprylic/Capric Triglyceride: (to make the total oil phase 15%)

Phase C (Cool-down Phase):

Phenoxyethanol (and) Ethylhexylglycerin (Preservative): 1.00%

Fragrance (optional): 0.20%

Equipment:

Two heat-resistant beakers

Water bath or heating mantle
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Overhead stirrer or homogenizer

Spatulas

Weighing balance

Procedure:

In one beaker, combine the Phase A ingredients. Heat to 75°C while mixing until the xanthan

gum is fully hydrated.

In a separate beaker, combine the Phase B ingredients. Heat to 75°C while mixing until all

components are melted and uniform.

Slowly add Phase B to Phase A with continuous homogenization. Mix at high speed for 3-5

minutes to form a stable emulsion.

Remove from heat and continue mixing at a lower speed.

Cool the emulsion to below 40°C.

Add the Phase C ingredients one at a time, mixing well after each addition.

Continue mixing until the lotion is smooth and uniform.

Adjust the pH if necessary (target pH 5.5-6.5).

Protocol for Sensory Panel Evaluation
Objective: To quantify the sensory attributes of lotion formulations.

Panelists: 15 trained assessors with experience in sensory evaluation of topical products.

Procedure:

Acclimatization: Panelists wash their hands and forearms with a mild, unscented soap and

allow their skin to equilibrate for 15 minutes in a temperature and humidity-controlled room

(22 ± 2°C, 50 ± 5% RH).
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Sample Application: A standardized amount (0.2 mL) of each lotion is applied to a marked

2x2 cm area on the volar forearm.

Evaluation: Panelists evaluate each product for the sensory attributes listed in Table 1 at

specified time points (e.g., during application, 1 minute after, and 5 minutes after).

Scoring: Each attribute is rated on a 10-point intensity scale.

Washout Period: A 15-minute washout period is observed between each sample evaluation,

during which panelists cleanse the application area.

Randomization: The order of sample presentation is randomized for each panelist to

minimize bias.

Protocol for Instrumental Analysis
4.3.1. Viscosity Measurement

Instrument: Rotational viscometer or rheometer.

Spindle/Geometry: Appropriate for the sample viscosity (e.g., cone and plate or parallel

plate).

Procedure:

Equilibrate the sample to a controlled temperature (e.g., 25°C).

Apply a sufficient amount of the sample to the instrument.

Measure the viscosity at a defined shear rate (e.g., 10 s⁻¹).

4.3.2. Spreadability Measurement

Method: Parallel plate method.

Procedure:

Place a defined volume (e.g., 1 mL) of the lotion on a glass plate.
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Carefully place a second glass plate of a known weight on top of the sample.

Measure the diameter of the spread sample after a set time (e.g., 1 minute).

Calculate the spread area.

4.3.3. Yield Stress Measurement

Instrument: Rheometer.

Procedure:

Equilibrate the sample to a controlled temperature.

Perform a stress sweep or use a suitable model (e.g., Herschel-Bulkley) to determine the

yield stress, which is the minimum stress required to initiate flow.
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Caption: Experimental workflow for lotion formulation and evaluation.
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Caption: Relationship between Bis(2-ethylhexyl) carbonate concentration and sensory

attributes.
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Caption: Mechanism of improved sensory feel with Bis(2-ethylhexyl) carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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